![molecular formula C16H18N2O3S B2974277 Methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate CAS No. 1321658-17-6](/img/structure/B2974277.png)
Methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate” is a complex organic compound. It contains a benzothiazole ring which is a heterocyclic compound (a compound that contains atoms of at least two different elements in its rings), in this case, sulfur and nitrogen . It also has a cyclopropane ring, which is a type of cycloalkane .
Molecular Structure Analysis
The molecular structure analysis would involve understanding the 3D conformation and stereochemistry of the molecule. Cycloalkanes, like the cyclopropane in this molecule, can exist in “puckered” conformations . The benzothiazole ring system is likely to be planar due to the conjugated system of pi electrons .Chemical Reactions Analysis
The reactivity of this compound would depend on its functional groups. The ester could undergo hydrolysis, transesterification, or reduction. The imine could be hydrolyzed to the corresponding amine and carbonyl compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. Factors influencing these properties could include its polarity, solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Heterocyclic Synthesis
Synthesis of Fused Pyrimidinones and Related Compounds : Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, a related compound, is utilized in synthesizing various heterocyclic systems. These include fused pyrimidinones, pyrimido[1,2-b]pyridazin-4-ones, and thiazolo[3,2-a]pyrimidin-5-ones. The benzyloxycarbonyl group can be selectively removed in these syntheses to yield amino-substituted heterocycles (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Synthesis of Benzimidazoles and Their Cytotoxicity : Another study focused on synthesizing dimethyl-substituted benzimidazoles with cyclopropane fused onto various ring structures. It was found that dimethyl group substituents significantly reduce the cytotoxicity of benzimidazolequinones towards human skin fibroblast cells (Hehir, O'Donovan, Carty, & Aldabbagh, 2008).
Crystal Structure Analysis : Research on the crystal structure of cyclopropyl-substituted benzimidazole derivatives aids in understanding their conformation and potential applications in medicinal chemistry. These studies often involve detailed structural analysis using techniques like X-ray crystallography (Ozbey, Kuş, & Göker, 2001).
Catalysis and Green Chemistry
Ionic Liquid-Catalyzed Synthesis : Using ionic liquids as catalysts, research has been conducted on synthesizing benzothiazoles, a class of compounds closely related to your compound of interest. This approach is considered green due to its mild conditions and the use of CO2 as a C1 building block (Gao et al., 2015).
Aldose Reductase Inhibitors : A series of iminothiazolidin-4-one acetate derivatives, which are structurally related to your compound, have been synthesized and evaluated as aldose reductase inhibitors. These compounds show promise as potential drugs for treating diabetic complications (Ali et al., 2012).
Microwave-Mediated Synthesis of Heterocycles : Utilizing microwave techniques, novel heterocycles linked to benzothiazole and benzimidazole ring systems have been synthesized. This method is noted for its efficiency and versatility in functionalizing these compounds (Darweesh, Mekky, Salman, & Farag, 2016).
Synthesis of Spiro Pyrrolobenzothiazole Derivatives : The synthesis of spiro pyrrolobenzothiazole derivatives was achieved through a three-component reaction. This method is noted for its simplicity and ability to functionalize benzothiazole derivatives (Nassiri, Milani, & Hassankhani, 2015).
Mechanism of Action
Target of action
Compounds similar to the one often target specific enzymes or receptors in the body. For example, some indole derivatives are known to bind with high affinity to multiple receptors .
Mode of action
The compound could interact with its targets by binding to them, which could result in the inhibition or activation of the target’s function. This could lead to changes in cellular processes .
Biochemical pathways
The compound could affect various biochemical pathways depending on its target. For instance, if the target is an enzyme involved in a specific metabolic pathway, the compound’s interaction with this enzyme could affect the entire pathway .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-9-6-10(2)14-12(7-9)18(8-13(19)21-3)16(22-14)17-15(20)11-4-5-11/h6-7,11H,4-5,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGKOVADYQFMBCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N(C(=NC(=O)C3CC3)S2)CC(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[2-(cyclopropanecarbonylimino)-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.